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Compound of Interest

Compound Name: Lyoniside

Cat. No.: B13645083 Get Quote

Executive Safety Summary
Stop and Verify: Before handling, confirm the chemical identity. There is a common

nomenclature risk in databases between Lyoniside and other glycosides.

Chemical Name: Lyoniside (Major isomer: Lyoniresinol 3α-O-β-D-glucopyranoside)[1][2][3]

[4]

CAS Number:34425-25-7 (Note: Do not confuse with Harpagoside, CAS 19210-12-9).[1][2]

[3][4]

Chemical Class: Lignan Glycoside / Triterpenoid derivative.[2]

Core Hazard: Bioactive phytochemical.[2] While often labeled with "Warning" (Acute Tox.[2]

4) rather than "Danger," it exhibits significant antifungal and cytotoxic activity.[2]

Disposal Principle:Zero Environmental Release. As a bioactive secondary metabolite, this

compound must never be discharged into sanitary sewers.[2]

Chemical Identity & Hazard Assessment
To dispose of Lyoniside safely, you must understand its behavior in solution.[2] It is rarely used

in kilogram quantities; most disposal scenarios involve milligram-scale research samples.[2][3]

[4]
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Property Data Operational Implication

Molecular Formula C₂₇H₃₆O₁₂
Organic, combustible.[1][2][3]

[4]

Solubility DMSO, Methanol, Ethanol

Critical: Waste stream is

determined by the solvent, not

just the solute.[1][2]

Bioactivity Cytotoxic, Antifungal
Critical: Must be incinerated to

destroy the pharmacophore.[2]

RCRA Status (US) Not P-listed or U-listed

Regulated under "Generator

Knowledge"—treat as

hazardous due to toxicity.[1][2]

[3][4]

The "Why" Behind the Protocol: Lyoniside is a lignan.[5] Lignans are stable polyphenolic

compounds.[2] Standard water treatment facilities are not designed to filter out complex

bioactive glycosides.[2] If poured down the drain, these compounds can disrupt aquatic

microbial ecosystems due to their antifungal properties. Therefore, High-Temperature

Incineration is the only acceptable terminal disposal method.[1][2][3][4]

Waste Stream Decision Logic (Self-Validating System)
This protocol uses a "Solvent-First" logic.[2][3][4] Since Lyoniside is usually in solution, the

flammability or toxicity of the solvent dictates the initial binning, while the Lyoniside content

dictates the final destruction method (Incineration).

Scenario A: Solid Waste (Pure Powder)
Context: Expired stock or degraded lyophilized powder.[2]

Action:

Do not dissolve.[2] Keep as solid.

Place the original vial with cap tight into a clear, sealable secondary bag.
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Label: "Solid Hazardous Waste - Toxic (Lyoniside)."

Disposal Bin: Solid Chemical Waste Drum (for Incineration).

Scenario B: Liquid Waste (Stock Solutions)
Context: Residual DMSO or Methanol stock.

Action:

Identify Solvent:

DMSO/Methanol/Ethanol: Segregate into Flammable/Organic Solvents stream.[2]

Aqueous Buffers: Segregate into Aqueous Toxic stream (Do not pour down sink).[2]

Labeling: Tag must list both the solvent (e.g., "Methanol 99%") and the solute ("Trace

Lyoniside <1%").[2]

Disposal Bin: Flammable Waste Carboy (Red Can).

Scenario C: Contaminated Debris (The "Trace" Rule)
Context: Pipette tips, weighing boats, gloves.

Action:

Gross Contamination: If liquid is visible on the debris, place it in the Solid Hazardous

Waste bin.

Trace/Dry: If the item is dry and only touched trace amounts, it may often be treated as

standard lab trash unless your facility enforces "Zero Tolerance" for bioactive compounds

(Recommended).[2]

Sharps: Any needle or glass contaminated with Lyoniside goes immediately into Sharps

Container (Biohazard/Chemical Sharps), never trash.[2]

Visual Workflow: The Disposal Decision Tree
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The following diagram illustrates the logical flow for determining the correct waste stream.
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Figure 1: Decision logic for segregating Lyoniside waste streams based on physical state and

solvent compatibility.[1][2][3][4]
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Spill Management Protocol
In the event of a spill (solid powder or liquid stock), follow the I.S.A.[1] (Isolate, Solubilize,

Absorb) method.[1][2]

Isolate:

Evacuate the immediate area.

Don PPE: Nitrile gloves (double gloving recommended for DMSO solutions), lab coat,

safety goggles.[1][2]

Solubilize (For Powder Spills):

Do not dry sweep (creates dust).[2]

Cover the powder with a paper towel dampened with Ethanol or Methanol. Lyoniside is

soluble in alcohols, which aids in lifting it off the surface.

Absorb:

Wipe up the material.[6]

Clean the surface three times (Triple Wipe) with Ethanol.[2]

Disposal:

Place all wipes and gloves used in the cleanup into a sealed plastic bag.

Dispose of the bag in the Solid Hazardous Waste drum.

Regulatory Compliance (RCRA/EPA Context)
While Lyoniside is not explicitly listed on the EPA's P-list (acutely toxic) or U-list (toxic), it falls

under the "Generator Knowledge" clause of the Resource Conservation and Recovery Act

(RCRA).[1][2]

Generator Responsibility: You, as the researcher, know this is a bioactive agent. Therefore,

you are legally required to characterize it as hazardous.[2]
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Waste Code Assignment:

If dissolved in Methanol: D001 (Ignitable).[2]

If dissolved in Pyridine: D038 (Pyridine) + D001.[2]

Pure Substance: Label as "Non-Regulated Toxic" (unless your local EHS assigns a state-

specific code).[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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